Cas no 2228589-57-7 (4,4-difluoro-1-{7-oxabicyclo2.2.1heptan-2-yl}cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-{7-oxabicyclo2.2.1heptan-2-yl}cyclohexan-1-amine
• CAS No: 2228589-57-7
• MF: C₁₂H₁₉F₂NO
• MW: 231.282170534134
• CID: 6449502
• PubChem ID: 165659771
• Update Time: 2025-06-10

4,4-difluoro-1-{7-oxabicyclo2.2.1heptan-2-yl}cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-{7-oxabicyclo2.2.1heptan-2-yl}cyclohexan-1-amine
• 2228589-57-7
• EN300-1970409
• 4,4-difluoro-1-{7-oxabicyclo[2.2.1]heptan-2-yl}cyclohexan-1-amine

• Inchi： 1S/C12H19F2NO/c13-12(14)5-3-11(15,4-6-12)9-7-8-1-2-10(9)16-8/h8-10H,1-7,15H2
• InChI Key： IIDIFOVNPZHYOA-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1CC2CCC1O2)N)F

Computed Properties

• Exact Mass: 231.14347055g/mol
• Monoisotopic Mass: 231.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 4,4-difluoro-1-{7-oxabicyclo2.2.1heptan-2-yl}cyclohexan-1-amine

Comprehensive Overview of 4,4-Difluoro-1-{7-Oxabicyclo[2.2.1]heptan-2-yl}cyclohexan-1-amine (CAS No. 2228589-57-7)

4,4-Difluoro-1-{7-oxabicyclo[2.2.1]heptan-2-yl}cyclohexan-1-amine (CAS No. 2228589-57-7) is a fluorinated cyclohexylamine derivative with a unique bicyclic ether moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential bioactivity. The presence of difluoro groups enhances its metabolic stability, while the 7-oxabicyclo[2.2.1]heptane scaffold contributes to its three-dimensional rigidity, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in 4,4-difluoro-1-amine derivatives due to their ability to modulate pharmacokinetic properties. The compound’s CAS No. 2228589-57-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in cutting-edge studies. Its synthesis often involves multi-step organic transformations, including asymmetric catalysis and ring-opening reactions, which are hot topics in synthetic chemistry.

The 7-oxabicyclo[2.2.1]heptane core, also known as a norbornene ether, is a privileged structure in drug design. It imparts conformational constraints that can improve target binding affinity. This feature aligns with the growing trend of fragment-based drug discovery, where rigid scaffolds are prized for their ability to explore chemical space efficiently. Users often search for "norbornene derivatives in drug development" or "fluorinated amine synthesis," highlighting the compound’s intersection with these trending topics.

From an industrial perspective, 4,4-difluoro-1-{7-oxabicyclo[2.2.1]heptan-2-yl}cyclohexan-1-amine is explored for its potential in crop protection formulations. The agrochemical sector values fluorine-containing molecules for their ability to enhance herbicidal or pesticidal activity. Searches like "fluoroamines in agrochemistry" or "bicyclic ether applications" underscore this interest. Its stability under environmental conditions further bolsters its appeal for field applications.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods are critical for verifying the purity and structure of CAS No. 2228589-57-7, especially given the complexity introduced by the difluoro and bicyclic ether functionalities. Researchers frequently query "NMR analysis of fluorinated cyclohexylamines" or "MS fragmentation patterns of norbornene derivatives," reflecting the technical challenges associated with this molecule.

In conclusion, 4,4-difluoro-1-{7-oxabicyclo[2.2.1]heptan-2-yl}cyclohexan-1-amine represents a compelling case study in modern chemical innovation. Its dual utility in pharmaceutical and agrochemical domains, combined with its structural novelty, ensures its continued relevance. As synthetic methodologies evolve and the demand for fluorine-rich scaffolds grows, this compound is poised to remain a focal point in both academic and industrial research.